Cas no 1193317-61-1 (Ethyl 2-(quinolin-6-yl)propanoate)

• Product Name: Ethyl 2-(quinolin-6-yl)propanoate
• CAS No: 1193317-61-1
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• MDL: MFCD17215804
• CID: 819841
• PubChem ID: 70700756
• Update Time: 2025-09-23

Ethyl 2-(quinolin-6-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(quinolin-6-yl)propanoate
• alpha-Methyl-6-quinolineacetic acid ethyl ester
• ethyl 2-quinolin-6-ylpropanoate
• AK-88309
• ANW-67370
• CTK8C1853
• FT-0686758
• KB-252296
• SB70693
• DTXSID50743551
• ZB1372
• AKOS016006510
• F12297
• AC-24686
• 1193317-61-1
• CS-0100875
• DB-061556
• Ethyl2-(quinolin-6-yl)propanoate

• MDL： MFCD17215804
• Inchi： 1S/C14H15NO2/c1-3-17-14(16)10(2)11-6-7-13-12(9-11)5-4-8-15-13/h4-10H,3H2,1-2H3
• InChI Key： WEXDXTGMVWYWLX-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)C1C=CC2C(=CC=CN=2)C=1)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 343 ºC
• Flash Point: 161 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives